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Chemical Properties & Storage

The table below summarizes the key physicochemical properties and stable storage conditions for SAR-

020106:

Property / Condition Specification

Molecular Formula C₁₉H₁₉ClN₆O [1] [2]

CAS Number 1184843-57-9 [1] [2] [3]

Appearance Off-white to light yellow solid powder [2] [3]

Stable Powder
Storage

-20°C for 3 years, or 4°C for 2 years [2] [3]

Stable Solution
Storage

-80°C for 6 months, or -20°C for 1 month [2] [3]

Shipping Condition Room temperature (stable at ambient temperature for a few days during

shipping) [1] [2]

Solubility & Stock Solution Preparation
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SAR-020106 has limited solubility in aqueous solvents. The table below details its solubility and

recommended stock solution preparation:

Aspect Details

Solubility (In Vitro) DMSO: 20 mg/mL (52.23 mM) [1] [2]. Ethanol: 2 mg/mL (5.22 mM)

[1]. Water: Insoluble [1].

Recommended Stock
Concentration

10-20 mM in DMSO [2] [3].

Aliquoting Prepare single-use aliquots to minimize freeze-thaw cycles [2] [3].

DMSO Caution Hygroscopic DMSO can impact solubility; use newly opened
containers if possible [3].

For in vivo studies, if the stock solution needs to be further diluted in an aqueous vehicle, several

formulations can be used. One common example is a mixture of DMSO, Tween 80, and saline in a ratio of

10:5:85 [2].

Experimental Troubleshooting Guide

Here are answers to common questions you might encounter during your experiments:

Q: The compound appears to have precipitated upon thawing. What should I do?

A: Gently warm the tube to room temperature. If the precipitate does not dissolve, you can
briefly sonicate the solution in a water bath sonicator. If precipitation persists, consider

preparing a fresh stock solution or using a slightly lower concentration.

Q: I am concerned about the stability of my working solutions during long-term cell culture

assays.

A: For cell-based assays, add the compound from a freshly prepared stock solution directly to

the cell culture medium. The final concentration of DMSO in the medium should typically be
kept below 0.1% to maintain cell viability. Avoid storing the compound diluted in aqueous culture

media for extended periods.
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Q: Why is proper storage so critical for SAR-020106?

A: SAR-020106 is an ATP-competitive inhibitor that binds directly to the active site of the CHK1
kinase [1] [4]. Improper storage can lead to chemical degradation, which may reduce its

potency and specificity, ultimately compromising your experimental results.

Biological Activity & Experimental Context

To help you design your experiments, this diagram illustrates the core mechanism of action of SAR-020106

as part of the DNA damage response (DDR) pathway, based on the search results:

DNA_Damage

ATR_Activation

CHK1_Phosphorylation

Cell_Cycle_Arrest

DNA_Repair

SAR-020106 Abrogates

SAR-020106 Inhibits CHK1 Inactive

Click to download full resolution via product page

Key experimental parameters for using SAR-020106 in cell-based assays, as reported in the literature, are

summarized below:
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Parameter Details

Primary Target &
IC₅₀

Checkpoint Kinase 1 (CHK1); 13.3 nM (cell-free assay) [1] [4] [3].

Cellular Activity
(IC₅₀)

Abrogates etoposide-induced G2 arrest: 55 nM in HT29 cells [1] [4] [3].

Cytotoxicity (GI₅₀) Relatively non-toxic as a single agent: 0.48 μM in HT29 cells [1] [3].

Common
Combinations

Used to sensitize cells to DNA-damaging agents like Irinotecan, Gemcitabine,
Temozolomide, Decitabine, and Radiation [5] [4] [6].

Key Biomarkers Inhibits drug-induced CHK1 autophosphorylation at S296 and blocks CDK1
phosphorylation at Y15 [1] [4]. Increases DNA damage markers like γH2AX [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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